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Compound of Interest

Compound Name: DQP-26

Cat. No.: B12385009 Get Quote

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of the chemical compound DQP-26. Adherence to these procedures is critical to

ensure personnel safety, environmental protection, and regulatory compliance. This guide is

intended for trained laboratory personnel, including researchers, scientists, and drug

development professionals.

Immediate Safety Precautions & Hazard Identification
Before handling DQP-26 for disposal, it is imperative to be fully aware of its hazardous

properties. DQP-26 is classified as a flammable liquid and is acutely toxic upon ingestion or

inhalation. Always consult the Safety Data Sheet (SDS) before beginning any work.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles.

Hand Protection: Nitrile gloves (double-gloving is recommended).

Body Protection: Flame-resistant lab coat.

Respiratory Protection: Use only within a certified chemical fume hood.

Quantitative Hazard Data

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12385009?utm_src=pdf-interest
https://www.benchchem.com/product/b12385009?utm_src=pdf-body
https://www.benchchem.com/product/b12385009?utm_src=pdf-body
https://www.benchchem.com/product/b12385009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes key quantitative data for DQP-26, which informs the disposal

protocol.

Property Value Significance for Disposal

Flash Point 25°C (77°F)

Flammable. Keep away from

ignition sources. Store in a

cool, designated area.

pH 3.5 (in 1% aqueous solution)
Mildly acidic. Do not mix with

strong bases or cyanides.

Acute Toxicity (LD50) 150 mg/kg (oral, rat)
Highly toxic. Avoid all direct

contact and inhalation.

Boiling Point 82°C (180°F)

Volatile. Handle exclusively in

a chemical fume hood to

prevent vapor inhalation.

Vapor Pressure 5.9 kPa (@ 20°C)
High vapor pressure increases

inhalation risk.

Step-by-Step Disposal Protocol
This protocol outlines the process for segregating, packaging, and labeling DQP-26 waste for

collection by certified hazardous waste handlers.

Step 1: Waste Segregation
Proper segregation is the most critical step to prevent dangerous chemical reactions.

Identify Waste Stream: DQP-26 is classified as Flammable Organic Waste.

Use Designated Waste Container: Obtain a clearly labeled, chemically resistant (e.g., HDPE

or glass) waste container designated for "Flammable Organic Liquids."

Do Not Mix:

NEVER mix DQP-26 waste with acidic, basic, or oxidizing waste streams.
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NEVER mix DQP-26 with aqueous waste.

Solid waste contaminated with DQP-26 (e.g., gloves, wipes) must be disposed of in a

separate, clearly labeled solid hazardous waste container.

Step 2: Waste Collection and Storage
Work in a Fume Hood: All transfers of DQP-26 waste must be performed inside a certified

chemical fume hood.

Transfer Waste: Carefully pour the DQP-26 waste into the designated "Flammable Organic

Liquids" container using a funnel to prevent spills.

Secure the Container: Tightly seal the container cap after each addition. Do not leave the

container open.

Do Not Overfill: Fill the container to a maximum of 80% capacity to allow for vapor

expansion.

Store Safely: Store the sealed waste container in a designated, cool, and well-ventilated

satellite accumulation area away from heat sources, direct sunlight, and incompatible

chemicals.

Step 3: Labeling and Documentation
Attach Hazardous Waste Tag: As soon as the first drop of waste is added, affix a completed

hazardous waste tag to the container.

Complete the Tag:

Generator Name & Contact: Fill in the name of the principal investigator and the laboratory

contact information.

Chemical Composition: List "DQP-26" and its approximate percentage. List all other

components of the waste mixture. Total composition must equal 100%.
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Hazards: Check the boxes for "Flammable" and "Toxic."

Step 4: Requesting Disposal
Schedule Pickup: Once the waste container is 80% full or has been accumulating for 90

days (whichever comes first), schedule a pickup through your institution's Environmental

Health & Safety (EHS) department.

Prepare for Transport: Ensure the container is clean on the exterior and the label is legible

and fully completed before the scheduled pickup time.

Visual Workflow for DQP-26 Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of DQP-26.
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Start: DQP-26 Waste Generated

Step 1: Don Correct PPE
(Goggles, Nitrile Gloves, Lab Coat)

Step 2: Work Inside
a Chemical Fume Hood

Step 3: Identify Waste Stream
(Flammable Organic Liquid)

Is Correct Waste
Container Available?

Obtain Labeled 'Flammable
Organic Liquids' Container

No

Step 4: Carefully Transfer Waste
(Use Funnel, Do Not Exceed 80% Capacity)

  Yes

Step 5: Secure Cap and
Complete Hazardous Waste Tag

Step 6: Store in Designated
Satellite Accumulation Area

Container Full (80%)
or >90 Days?

Step 7: Schedule Pickup
with EHS Department

  Yes

Continue to Use and Store Safely

No

End: Waste Ready for Collection

Click to download full resolution via product page
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To cite this document: BenchChem. [Standard Operating Procedure: Safe Disposal of DQP-
26]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385009#dqp-26-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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